Pregnanetriol

• IUPAC Name: (3R,5R,8R,9S,10S,13S,14S,17R)-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,17-diol
• InChI: InChI=1S/C21H36O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h13-18,22-24H,4-12H2,1-3H3/t13-,14+,15+,16+,17-,18-,19-,20-,21-/m0/s1
• InChI Key: SCPADBBISMMJAW-UHHUKTEYSA-N
• Canonical SMILES: CC(C1(CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O)O
• Isomeric SMILES: C[C@@H]([C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)O)C)C)O)O
• Molecular Formula: C21H36O3
• DSSTOX Substance ID: DTXSID00911364
• Molecular Weight: 336.5 g/mol
• CAS RN: 1098-45-9, 13933-75-0

Description

Pregnanetriol is a metabolite of 17α-hydroxyprogesterone. It is formed from 17α-hydroxyprogesterone by reduction of the C-20 ketone. Urinary levels of pregnanetriol are elevated in patients with 21-hydroxylase deficiency and congenital adrenal hyperplasia.

Synthesis Analysis

Pregnanetriol is synthesized from other steroids. For instance, pregnandiol, which can be isolated from human pregnancy urine, can be converted into progesterone, and pregnanetriol may be a by-product of this conversion. The biosynthesis of pregnanetriol from acetate-1-C14 in pregnant mares has been reported, indicating that pregnanetriol can be synthesized from low molecular weight phenols.

Molecular Structure Analysis

The molecular structure of pregnanetriol has been established as allopregnane-3β, 16α, 20β-triol. This structure is significant in the field of steroid metabolism, as it helps in understanding the pathways and intermediates involved in steroid biosynthesis and catabolism.

Chemical Reactions Analysis

Pregnanetriol is involved in various chemical reactions, particularly in the context of steroid metabolism. It has been found that certain enzyme preparations are unable to hydrolyze pregnanetriol, which has implications for the assay of pregnanediol.

Physical And Chemical Properties Analysis

Pregnanetriol has a molecular formula of C21H36O3, an average mass of 336.509 Da, and a monoisotopic mass of 336.266449 Da. The physical and chemical properties of pregnanetriol have been studied through various methods, including gas chromatography, which has been used for the simultaneous determination of pregnanolone, pregnanediol, and pregnanetriol in pregnancy urine.

Scientific Research Applications

Monitoring Treatment in 21-Hydroxylase Deficiency

First morning pregnanetriol and 17-hydroxyprogesterone levels have been correlated significantly in 21-hydroxylase deficiency. Measuring the first morning pregnanetriol value may be more practical and useful for monitoring 21-hydroxylase deficiency biochemically.

Future Directions

Pregnanetriol is a significant metabolite in the diagnosis and management of congenital adrenal hyperplasia (CAH), where its plasma concentrations can vary widely and are influenced by ACTH stimulation and adrenocorticosteroid therapy. Future research may focus on the utility of biochemical monitoring of pregnanetriol in the treatment of 21-OHD during childhood.

Q & A

Q1: What is Pregnanetriol and what is its significance?

A1: Pregnanetriol (5β-Pregnane-3α,17α,20α-triol) is a metabolic byproduct of 17α-Hydroxyprogesterone, a crucial intermediate in steroid hormone biosynthesis. [] Its measurement in urine serves as a valuable indicator of 17α-Hydroxyprogesterone levels, aiding in the diagnosis and monitoring of conditions impacting steroid synthesis, such as Congenital Adrenal Hyperplasia (CAH). [, , ]

Q2: How does Pregnanetriol relate to Congenital Adrenal Hyperplasia (CAH)?

A2: CAH frequently stems from a deficiency in the 21-hydroxylase enzyme, a key player in cortisol production. [] This deficiency disrupts the normal steroidogenesis pathway, leading to an accumulation of precursors like 17α-Hydroxyprogesterone and consequently, elevated Pregnanetriol levels. [, , ] Therefore, elevated Pregnanetriol in urine serves as a strong indicator of CAH. [, , , , ]

Q3: Can Pregnanetriol levels differentiate between different types of CAH?

A3: Yes, measuring Pregnanetriol alongside Δ5-Pregnenetriol can differentiate between the two most common forms of CAH. In 21-hydroxylase deficiency, the ratio of Δ5-Pregnenetriol to Pregnanetriol is always below 1.0, whereas, in 3β-hydroxysteroid dehydrogenase deficiency, this ratio always exceeds 1.0. [] Additionally, the presence of 11-Ketopregnanetriol is unique to 21-hydroxylase deficiency. []

Q4: Is Pregnanetriol production limited to the adrenal glands?

A4: No, while the adrenal glands are a major source, research indicates that the testes also contribute to Pregnanetriol production. [, ] Studies show that administration of human chorionic gonadotropin (HCG), a hormone stimulating testosterone production, increases urinary Pregnanetriol in men with functioning testes. [] This suggests a testicular origin for a portion of urinary Pregnanetriol in men. []

Q5: Can pregnancy impact Pregnanetriol levels?

A5: Yes, pregnancy significantly influences Pregnanetriol levels. Studies indicate a biphasic increase in urinary Pregnanetriol during pregnancy, with peaks in the first and third trimesters. [] The initial rise likely originates from the ovaries and potentially the adrenal cortex, while the later surge might stem from the placenta taking over as a primary source of Pregnanetriol precursors. [, ]

Q6: How does the administration of exogenous hormones affect Pregnanetriol excretion?

A6: Administration of various hormones can influence Pregnanetriol excretion. ACTH and SU-4885, both stimulating adrenal hormone production, lead to increased Pregnanetriol levels. [] Conversely, Triparanol, an inhibitor of cholesterol synthesis (a steroid precursor), causes a decrease in Pregnanetriol excretion. []

Q7: What is the chemical structure of Pregnanetriol?

A7: Pregnanetriol is a pregnane steroid with three hydroxyl groups. Its systematic IUPAC name is 5β-Pregnane-3α,17α,20α-triol.

Q8: Can you describe the molecular formula and weight of Pregnanetriol?

A8: The molecular formula of Pregnanetriol is C21H36O3, and its molecular weight is 332.51 g/mol.

Q9: What methods are used to measure Pregnanetriol levels?

A9: Several analytical techniques can quantify Pregnanetriol, including:

• Gas Chromatography (GC): This method, often coupled with mass spectrometry (GC/MS), offers high sensitivity and specificity for measuring Pregnanetriol in various biological samples, including urine and plasma. [, , , ]
• Thin Layer Chromatography (TLC): While less sensitive than GC, TLC provides a simpler and faster method for separating and quantifying Pregnanetriol in urine. []
• Spectrophotometry: This method involves measuring the absorbance of light by Pregnanetriol derivatives, but it may be less specific compared to GC or TLC. []

Q10: How are Pregnanetriol measurements used in clinical settings?

A10: Pregnanetriol measurement, primarily in urine, is crucial for:

• Diagnosing CAH: Elevated levels, especially in newborns, are strong indicators of CAH. [, ]
• Monitoring CAH treatment: Pregnanetriol levels help assess the effectiveness of glucocorticoid therapy in managing CAH. [, ]

Q11: How is Pregnanetriol used in research beyond CAH diagnosis?

A11: Pregnanetriol serves as a valuable tool in several research areas:

• Non-invasive monitoring of ovarian function: In Asian elephants, urinary Pregnanetriol fluctuations correlate with ovarian cycles and can be used to monitor reproductive function. []
• Prenatal diagnosis of Smith-Lemli-Opitz syndrome (SLOS): Elevated levels of dehydropregnanetriol, a derivative of Pregnanetriol, in maternal urine or serum can potentially serve as a non-invasive prenatal diagnostic marker for SLOS. [, ]
• Understanding steroid metabolism: Studying the excretion patterns of Pregnanetriol and its related compounds helps researchers elucidate steroid metabolic pathways and identify potential enzymatic defects. [, , , , , , ]

Q12: What are some limitations of using Pregnanetriol as a diagnostic marker?

A12:

• Specificity: While a strong indicator of CAH, elevated Pregnanetriol is not exclusive to this condition and can be seen in other conditions affecting steroidogenesis. [, ]
• Factors influencing levels: Pregnanetriol levels can be affected by various factors including age, sex, pregnancy, and medications, necessitating careful interpretation of results. [, , , ]

Q13: What are potential future research directions regarding Pregnanetriol?

A13:

• Investigating the role of Pregnanetriol in other conditions: This includes exploring its potential as a biomarker in conditions like polycystic ovary syndrome (PCOS) [] and other endocrine disorders.